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Compound of Interest

Compound Name: Disperse Red 354

Cat. No.: B072953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Disperse Red 354 for

dyeing polyester fibers. The information is intended to support research and development

activities by providing detailed protocols and critical data for achieving consistent and high-

quality dyeing results.

Overview of Disperse Red 354 and Polyester Dyeing
Disperse Red 354 is a monoazo disperse dye suitable for dyeing hydrophobic fibers like

polyester.[1] Due to the crystalline and hydrophobic nature of polyester (polyethylene

terephthalate, PET), the dyeing process requires high temperatures to facilitate dye penetration

into the fiber matrix.[2][3] The high-temperature exhaust dyeing method, typically carried out at

130°C, is the most effective technique for achieving deep shades and good fastness properties.

[2][4]

Key Characteristics of Disperse Red 354:

Chemical Class: Azo Dye[1]

Molecular Formula: C₂₂H₂₄ClN₅O₇[5][6]

Molecular Weight: 505.91 g/mol [5][6]

Appearance: Dark red powder[5]
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Solubility: Low water solubility, applied as a dispersion[1]

Quantitative Data
The following tables summarize key quantitative data related to the application of Disperse
Red 354 on polyester fibers.

Table 1: Colorimetric Data (CIELAB Values)
While specific CIELAB data for Disperse Red 354 is not readily available in the provided

search results, Table 1 presents typical colorimetric data for polyester fabrics dyed with red

disperse dyes under optimized conditions. These values can be used as a general reference.

Parameter Value Range Description

L 40 - 50
Lightness (0 = black, 100 =

white)

a +30 - +50
Red/Green Axis (positive

values indicate red)

b* +10 - +20
Yellow/Blue Axis (positive

values indicate yellow)

K/S 15 - 25
Color Strength (higher values

indicate deeper shades)[7][8]

Note: The actual CIELAB and K/S values will vary depending on the dyeing parameters, dye

concentration, and specific polyester substrate used.

Table 2: Fastness Properties
The fastness properties of polyester dyed with Disperse Red 354 are generally good to

excellent, which is characteristic of high-energy disperse dyes.
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Fastness Property Test Method Rating (1-5)
General
Performance

Washing Fastness ISO 105-C06 4-5
Very Good to

Excellent[7]

Rubbing Fastness

(Dry)
ISO 105-X12 4-5

Very Good to

Excellent

Rubbing Fastness

(Wet)
ISO 105-X12 4 Good to Very Good

Perspiration Fastness ISO 105-E04 4-5
Very Good to

Excellent[7]

Light Fastness ISO 105-B02 5-6 Good to Very Good[1]

Sublimation Fastness ISO 105-P01 4 Good to Very Good

Note: A rating of 5 indicates the highest fastness, while 1 indicates the lowest.

Experimental Protocols
The following are detailed protocols for the high-temperature exhaust dyeing of polyester fibers

with Disperse Red 354.

Materials and Reagents
Polyester fabric

Disperse Red 354

Dispersing agent (e.g., an anionic aromatic polyethersulfonate)

Acetic acid (to adjust pH)

Sodium hydrosulfite

Sodium hydroxide
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Non-ionic soap

Distilled water

High-Temperature Exhaust Dyeing Protocol
This protocol is designed for a laboratory-scale high-temperature dyeing machine.

Preparation of the Dye Bath:

Set the liquor ratio to 1:10 (e.g., for 10 grams of fabric, use 100 mL of dye bath).

Prepare a stock solution of Disperse Red 354 by pasting the required amount of dye

(e.g., 1% on weight of fabric, owf) with a small amount of water and then adding it to the

dye bath.

Add a dispersing agent (e.g., 1 g/L) to the dye bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[1][2]

Add the wetted polyester fabric to the dye bath.

Dyeing Cycle:

Raise the temperature of the dye bath to 60°C and maintain for 15 minutes.

Increase the temperature to 130°C at a rate of 2°C/minute.[2]

Hold the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[2]

Cool the dye bath down to 70°C.

Rinsing:

Drain the dye bath.

Rinse the dyed fabric with hot water, followed by a cold water rinse.

Reduction Clearing Protocol
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This step is crucial for removing unfixed dye from the fabric surface and improving wash

fastness.[1]

Preparation of the Reduction Bath:

Prepare a fresh bath with a liquor ratio of 1:10.

Add 2 g/L of sodium hydrosulfite and 2 g/L of sodium hydroxide to the bath.[9]

Clearing Process:

Immerse the dyed and rinsed fabric in the reduction bath.

Raise the temperature to 70-80°C and hold for 15-20 minutes.[9]

Final Rinsing and Drying:

Drain the reduction bath.

Rinse the fabric thoroughly with hot water and then cold water until the water runs clear.

Neutralize the fabric with a dilute solution of acetic acid if necessary.

Rinse again with cold water.

Dry the fabric at room temperature or in an oven at a low temperature.

Visualizations
Dyeing Process Workflow
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Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Red 354.
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Interaction between Disperse Red 354 and Polyester
Fiber
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Caption: Mechanism of Disperse Red 354 uptake by polyester fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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